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Compound of Interest

Compound Name: (S)-2-Bromooctane

Cat. No.: B074790

An In-depth Technical Guide to the Safe Handling of (S)-2-Bromooctane
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for (S)-2-
Bromooctane (CAS No. 1191-24-8). The information is intended to support laboratory
professionals in research, development, and manufacturing by promoting safe handling
practices and ensuring compliance with safety standards.

Hazard Identification and Classification

(S)-2-Bromooctane is classified as a combustible liquid that causes skin and serious eye
irritation.[1][2][3][4] It is also noted to be very toxic to aquatic life with long-lasting effects.[2]

Table 1: GHS Hazard Classification

Hazard Class Category

Skin Irritation Category 2[3][4]
Eye Irritation Category 2[3][4]
Combustible Liquid Category 4[1]

| Hazardous to the Aquatic Environment, Long-term | Category 1[2] |
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Table 2: Hazard Statements and Precautionary Statements | Code | Statement | | :--- | :--- | |
Hazard Statements | | H227 | Combustible liquid.[1] | | H315 | Causes skin irritation.[1][2][3][4] |
| H319 | Causes serious eye irritation.[1][2][3][4] | | H410 | Very toxic to aquatic life with long
lasting effects.[2] | | Precautionary Statements | | P210 | Keep away from heat, sparks, open
flames, and hot surfaces. — No smoking.[1] | | P264 | Wash skin thoroughly after handling.[1]
[4] ]| P273 | Avoid release to the environment.[2] | | P280 | Wear protective gloves/protective
clothing/eye protection/face protection.[1][4] | | P302+P352 | IF ON SKIN: Wash with plenty of
water.[1][4] | | P305+P351+P338 | IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[1][4] | | P332+P317 | If
skin irritation occurs: Get medical help.[1] | | P337+P313 | If eye irritation persists: Get medical
advice/attention.[2] | | P391 | Collect spillage.[2] | | P403+P235 | Store in a well-ventilated
place. Keep cool.[1] | | P501 | Dispose of contents/container in accordance with
local/regional/national/international regulations.[1][2] |

Physical and Chemical Properties

(S)-2-Bromooctane is a colorless volatile liquid.[1][3] It is stable under normal conditions but
may be light-sensitive.[5][6]

Table 3: Physical and Chemical Properties of 2-Bromooctane

Property Value

Molecular Formula CsH17Br[5][7][8]

Molecular Weight 193.13 g/mol [5][7][8]

Appearance Colorless liquid[1][3]

Boiling Point 190.8 - 191 °C at 760 mmHg[1][3][5]
Melting Point Not available (Racemate: -55 °C)
Density 1.1+ 0.1 g/lcm3[5]

Flash Point 56.1 - 78 °C[5][9]

Vapor Pressure 0.7 £ 0.4 mmHg at 25°C[3][5]

Water Solubility Negligible[3]
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| Refractive Index | 1.450[3][5] |

Experimental Protocols: Safe Handling and Storage

Adherence to strict protocols is essential to minimize risk when working with (S)-2-
Bromooctane.

Protocol 3.1: General Handling

o Risk Assessment: Before starting any work, perform a risk assessment. Understand the
hazards of the materials and the procedures involved.[10]

e Engineering Controls: Always handle (S)-2-Bromooctane in a well-ventilated area,
preferably inside a certified chemical fume hood to minimize inhalation exposure.[1][4][10]
Ensure safety showers and eyewash stations are readily accessible.[11]

e Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 4.
Gloves must be inspected for integrity before use.[1][11]

o Safe Practices: Avoid contact with skin and eyes.[1] Do not eat, drink, or smoke in the
laboratory.[11] Use non-sparking tools to prevent fire, especially given its combustible nature.
[1] Keep containers tightly closed when not in use.[1][12]

» Transport: When moving the chemical between locations, use secondary containment, such
as a bottle carrier or a cart with lipped trays, to prevent spills in case of breakage.[10][12]

o Hygiene: After handling, wash hands and any exposed skin thoroughly.[1][2] Remove
contaminated clothing and wash it before reuse.[1][2]
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Caption: Workflow for Safe Laboratory Handling.
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Protocol 3.2: Storage

Location: Store in a cool, dry, and well-ventilated area.[1] Keep away from general work

areas.[12]

Container: Keep the container tightly closed and properly labeled.[1][12]

Conditions to Avoid: Avoid exposure to heat, sparks, open flames, hot surfaces, direct

sunlight, and other ignition sources.[1][9][12] The material may be light-sensitive.[5][6]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[5][9]

Segregation: Store segregated from incompatible chemicals to prevent dangerous reactions.

[10][12] Liquid chemicals should be stored in chemically-resistant secondary trays.[12]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against chemical exposure.[13] The

selection of PPE should be based on a thorough risk assessment of the procedures being

performed.[14]

Table 4: Recommended Personal Protective Equipment

Protection Type

Eye/Face Protection

Specifications and Recommendations

Wear tightly fitting safety goggles with
side-shields or a face shield.[1][4][13]
Standard safety glasses may not provide
adequate protection from splashes.

Hand Protection

Handle with chemical-impermeable gloves (e.qg.,
Nitrile or Butyl rubber).[1][13] Gloves must be
inspected prior to use and replaced immediately
if contaminated or damaged. Wash and dry

hands after use.[1]

Body Protection

Wear a fire/flame-resistant lab coat or
impervious protective clothing to prevent skin

contact.[1][4][15] Ensure shoes are closed-toe.
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| Respiratory Protection | Use only in a well-ventilated area or chemical fume hood.[1][13] If
exposure limits are exceeded or irritation is experienced, a full-face respirator with an
appropriate cartridge may be necessary.[4][15] |
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Caption: Logic Diagram for PPE Selection.

Emergency Procedures
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Protocol 5.1: First Aid Measures

Immediate action is critical in the event of exposure.

Table 5: First Aid Measures

Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is
_ difficult, give oxygen. If not breathing,
Inhalation . . .
give artificial respiration and consult a

doctor immediately.[1][4]

Immediately take off all contaminated clothing.
, Wash the affected area with plenty of soap and
Skin Contact o )
water. If skin irritation occurs, seek medical

attention.[1][2][4]

Rinse cautiously and thoroughly with pure water
for at least 15 minutes. Remove contact lenses

Eye Contact if present and easy to do. Continue rinsing. Get
medical attention if irritation develops and
persists.[1][2][4]

| Ingestion | Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1] |

Protocol 5.2: Spill Response

The response to a spill depends on its size and the immediate hazards.
e Immediate Actions:
o Alert all personnel in the immediate vicinity.[16]

o If the spill is large, flammable, or involves highly toxic material, evacuate the area and call
emergency services.[17][18]

o Remove all sources of ignition.[1]
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e Minor Spill Cleanup (Small quantity, contained):
o Ensure you are wearing appropriate PPE (gloves, goggles, lab coat).[16][19]

o Contain the spill by creating a dike with an inert absorbent material (e.g., vermiculite, dry
sand, or commercial sorbent).[16][17][18] Do not use combustible materials like paper
towels.[13]

o Apply the absorbent material from the perimeter inward, covering the entire spill.[17][20]

o Using spark-proof tools, scoop the absorbed material into a suitable, sealable container for
hazardous waste.[1][19][20]

o Clean the spill area with soap and water, and collect the rinse water for disposal if
necessary.[16]

o Label the waste container as "Halogenated Organic Waste" and arrange for disposal
through your institution's environmental health and safety office.[13][20]

e Major Spill Cleanup:
o Evacuate the laboratory immediately and secure the area.[16][17]

o Notify your supervisor and contact your institution's emergency response team or local fire
department.[16][18]

o Do not attempt to clean up a large spill unless you are trained and equipped to do so as
part of an emergency response team.[17][18]
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Caption: Chemical Spill Response Workflow.
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Toxicological and Ecological Information
Toxicological Data

(S)-2-Bromooctane is known to cause skin and eye irritation.[2] However, specific quantitative
toxicity data is largely unavailable.

Table 6: Summary of Toxicological Effects

Effect Finding

Data not available; classification criteria

Acute Toxicity (Oral, Dermal, Inhalation)
not met.[2][9]

Skin Corrosion/Irritation Causes skin irritation.[2][3]
Serious Eye Damage/Irritation Causes serious eye irritation.[2][3]
Respiratory or Skin Sensitization No data available.[9]

G Cell Mut it No data available to indicate product is
erm Cell Mutagenici
J Y mutagenic or genotoxic.[2]

) o Not classifiable as to its carcinogenicity to
Carcinogenicity h 2]
umans.

| Reproductive Toxicity | No data available.[9] |

Ecological Information

This chemical is classified as very toxic to aquatic life with long-lasting effects.[2]

Table 7: Summary of Ecological Effects
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Effect Finding

Very toxic to aquatic life.[2] Specific data

Toxicity to Aquatic Life ) ] )
(e.g., LC50 for fish) is not available.[1][4]

Persistence and Degradability No data available.[1][4]

Bioaccumulative Potential No data available.[1][4]

| Mobility in Soil | No data available.[1][4] |

Disposal Considerations

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Protocol 7.1: Waste Disposal

e Segregation: All waste containing (S)-2-Bromooctane must be collected and segregated as
halogenated organic waste.[13] Do not mix with non-halogenated waste streams.

» Container: Use a designated, properly labeled, and sealed waste container.[1][13] The
container should not be filled beyond 90% capacity to allow for vapor expansion.[13]

o Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[1] Do not discharge into
sewer systems or contaminate water, foodstuffs, or soil.[1]

o Regulations: All disposal practices must be in accordance with local, regional, and national
regulations.[2] Contact your institution's environmental health and safety department for
specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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